Cas no 127170-74-5 (2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride)

• Product Name: 2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride
• CAS No: 127170-74-5
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• CID: 172903
• PubChem ID: 3080068
• Update Time: 2025-09-24

2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methyl-, hydrochloride (1:1)
• 2-hydroxy-3-(3H-imidazol-4-ylmethyl)-N-methyl-benzamide hydrochloride
• 2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride
• 2-Hydroxy-3-((1H-imidazol-4-yl)methyl)-N-methylbenzamide hydrochloride
• 2-Hydroxy-3-(1H-imidazol-4-ylmethyl)-N-methylbenzamide monohydrochloride
• Benzamide,2-hydroxy-3-(1H-imidazol-4-ylmethyl)-N-methyl-,monohydrochloride
• PIRJHJDPDWMSGT-UHFFFAOYSA-N
• SCHEMBL10402047
• DTXSID60155449
• 3-((1H-Imidazol-5-yl)methyl)-2-hydroxy-N-methylbenzamidehydrochloride
• 2-hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide;hydrochloride
• 2-hydroxy-3-[(1H-imidazol-4-yl)methyl]-N-methylbenzamide hydrochloride
• starbld0009788
• 127170-74-5
• FT-0669677
• 3-((1H-Imidazol-5-yl)methyl)-2-hydroxy-N-methylbenzamide hydrochloride
• Benzamide, 2-hydroxy-3-(1H-imidazol-4-ylmethyl)-N-methyl-, monohydrochloride

• Inchi： 1S/C12H13N3O2.ClH/c1-13-12(17)10-4-2-3-8(11(10)16)5-9-6-14-7-15-9;/h2-4,6-7,16H,5H2,1H3,(H,13,17)(H,14,15);1H
• InChI Key： PIRJHJDPDWMSGT-UHFFFAOYSA-N
• SMILES： Cl.OC1C(C(NC)=O)=CC=CC=1CC1=CN=CN1

Computed Properties

• Exact Mass: 267.07700
• Monoisotopic Mass: 267.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 504.5°Cat760mmHg
• Flash Point: 258.9°C
• PSA: 78.01000
• LogP: 2.25860

Additional information on 2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride

Comprehensive Introduction to 2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride (CAS No. 127170-74-5)

2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride (CAS No. 127170-74-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and benzamide moieties, exhibits potential applications in drug development, particularly in targeting specific enzymatic pathways. Its molecular structure combines a hydroxybenzamide backbone with an imidazolylmethyl substituent, making it a versatile intermediate for medicinal chemistry.

In recent years, the demand for imidazole-derived compounds has surged due to their role in modulating biological processes. Researchers are particularly interested in 2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride for its potential as a kinase inhibitor or receptor modulator. These properties align with current trends in precision medicine, where targeted therapies are prioritized over broad-spectrum treatments. The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug formulations.

The synthesis of CAS No. 127170-74-5 involves multi-step organic reactions, including amide coupling and imidazole alkylation. Advanced techniques like HPLC purification and NMR characterization ensure high purity, meeting the stringent requirements of preclinical studies. Its stability under physiological conditions makes it a candidate for in vitro and in vivo assays, addressing common queries about its pharmacokinetic profile.

From an industrial perspective, 2-Hydroxy-3-(1H-imidazol-5-ylmethyl)-N-methylbenzamide Hydrochloride is often discussed in the context of green chemistry. Sustainable synthesis methods, such as catalytic hydrogenation, are being explored to reduce environmental impact. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In summary, CAS No. 127170-74-5 represents a promising scaffold for drug discovery, combining structural novelty with functional versatility. Its relevance to personalized medicine and sustainable synthesis positions it at the forefront of modern pharmaceutical innovation.